2-(3-chloro-4-fluorophenoxy)-N-1,3-thiazol-2-ylacetamide

• IUPAC Name: 2-(3-chloro-4-fluorophenoxy)-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C11H8ClFN2O2S/c12-8-5-7(1-2-9(8)13)17-6-10(16)15-11-14-3-4-18-11/h1-5H,6H2,(H,14,15,16)
• InChI Key: LPGCXQCNIJIMBH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OCC(=O)NC2=NC=CS2)Cl)F
• Molecular Formula: C11H8ClFN2O2S
• Molecular Weight: 286.71 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the amide group could result in the formation of hydrogen bonds, which could affect the compound’s physical and chemical properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the amide group might be hydrolyzed under acidic or basic conditions, and the halogen atoms might be displaced in nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the polarity of its functional groups, and its melting and boiling points would be influenced by the strength of the intermolecular forces.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Future Directions

The future research directions for this compound would depend on its intended use. If it’s a novel compound, initial studies might focus on its synthesis and characterization, followed by investigations of its physical and chemical properties, and potentially its biological activity.